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Compound of Interest

Compound Name: Purvalanol B

Cat. No.: B1679876 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

disposal of chemical reagents is a critical, yet often overlooked, aspect of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of Purvalanol B, a potent cyclin-dependent kinase (CDK) inhibitor. By adhering to

these protocols, laboratories can ensure the safety of their personnel and protect the

environment, fostering a culture of safety that extends beyond the discovery process.

While some safety data sheets (SDS) may classify Purvalanol B as non-hazardous under the

Globally Harmonized System (GHS), its significant biological activity warrants a cautious

approach. It is imperative to treat this compound as a hazardous chemical waste stream to

mitigate any potential for environmental contamination or unforeseen biological effects.[1]

Quantitative Data Summary
For quick reference, the key chemical and physical properties of Purvalanol B are summarized

in the table below. This information is crucial for correct labeling and waste manifest

documentation.
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Property Value

CAS Number 212844-54-7

Molecular Formula C₂₀H₂₅ClN₆O₃[2]

Molecular Weight 432.9 g/mol [2]

Appearance Solid

Solubility Soluble in DMSO (e.g., to 87 mg/mL)[3]

Storage
Store at recommended temperature as per

product insert

Standard Operating Procedure for Purvalanol B
Disposal
The following protocol outlines the mandatory steps for the safe handling and disposal of

Purvalanol B and associated waste materials. This procedure is designed to comply with

general laboratory chemical waste guidelines.[4][5][6]

Step 1: Personal Protective Equipment (PPE)
Before handling Purvalanol B, ensure you are wearing appropriate PPE. This is the first line of

defense in preventing accidental exposure.

Eye Protection: ANSI Z87.1-compliant safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.

Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant

disposal.[7]
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Solid Waste:

Collect unused or expired solid Purvalanol B.

Include materials significantly contaminated with the solid compound, such as weighing

papers, spatulas, and contaminated gloves or bench paper.

Place all solid waste into a dedicated, clearly labeled hazardous waste container made of

a compatible material (e.g., a high-density polyethylene - HDPE - drum or bottle with a

secure screw-top lid).

Liquid Waste:

Collect solutions containing Purvalanol B (e.g., from cell culture media or as a dissolved

stock solution in DMSO).

This waste stream should be collected in a dedicated, leak-proof, and shatter-resistant

container (e.g., a plastic-coated glass bottle or a polyethylene carboy).

Do not mix this waste with other solvent streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department. For example,

halogenated and non-halogenated solvent wastes should generally be kept separate.[7]

Sharps Waste:

Any sharps, such as needles, syringes, or pipette tips used to handle Purvalanol B
solutions, must be disposed of in a designated, puncture-proof sharps container.[5][6]

Step 3: Labeling and Storage
Accurate and clear labeling is a legal requirement and essential for safety.[5]

All waste containers must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including "Purvalanol B" and any solvents

present (e.g., "Purvalanol B in DMSO").

Indicate the approximate concentration or percentage of each component.
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Record the accumulation start date (the date the first drop of waste was added to the

container).

Store the sealed waste containers in a designated, well-ventilated satellite accumulation

area within the laboratory, away from incompatible materials.[8] Use secondary containment

to prevent spills.[4]

Step 4: Arranging for Disposal
Hazardous waste must be disposed of through the proper channels.

Once the waste container is full or reaches its accumulation time limit (e.g., six months),

arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal contractor.[8]

Never pour Purvalanol B or its solutions down the drain or dispose of it in the regular trash.

[4][6] This is a direct violation of regulations established by acts such as the Resource

Conservation and Recovery Act (RCRA).[4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Purvalanol B waste,

from generation to final pickup.
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Caption: Workflow for the safe disposal of Purvalanol B waste.

By implementing these procedures, laboratories can maintain a safe working environment and

ensure full compliance with environmental regulations, reinforcing their commitment to

responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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